Cas no 1261931-26-3 (2-(2-Methoxy-5-methylphenyl)-5-methylbenzoic acid)

• Product Name: 2-(2-Methoxy-5-methylphenyl)-5-methylbenzoic acid
• CAS No: 1261931-26-3
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD18320324
• CID: 2622304
• PubChem ID: 53226230
• Update Time: 2025-04-21

2-(2-Methoxy-5-methylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261931-26-3
• 2-(2-Methoxy-5-methylphenyl)-5-methylbenzoic acid, 95%
• DTXSID10689941
• MFCD18320324
• 2-(2-METHOXY-5-METHYLPHENYL)-5-METHYLBENZOIC ACID
• AKOS017553001
• 2'-Methoxy-4,5'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-Methoxy-5-methylphenyl)-5-methylbenzoic acid

• MDL： MFCD18320324
• Inchi： 1S/C16H16O3/c1-10-4-6-12(14(9-10)16(17)18)13-8-11(2)5-7-15(13)19-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： ZKCZHVVYMHNVEY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų